Cas no 1503532-25-9 (3-Chlorooxane-3-carboxylic acid)

• Product Name: 3-Chlorooxane-3-carboxylic acid
• CAS No: 1503532-25-9
• MF: C₆H₉ClO₃
• MW: 164.586861371994
• CID: 5697778
• PubChem ID: 83671637
• Update Time: 2025-06-08

3-Chlorooxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chlorooxane-3-carboxylic acid
• 1503532-25-9
• EN300-1122619
• 3-Chlorooxane-3-carboxylicacid
• 2H-Pyran-3-carboxylic acid, 3-chlorotetrahydro-

• Inchi： 1S/C6H9ClO3/c7-6(5(8)9)2-1-3-10-4-6/h1-4H2,(H,8,9)
• InChI Key： OZEBFLWNIRDOMU-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)O)COCCC1

Computed Properties

• Exact Mass: 164.0240218g/mol
• Monoisotopic Mass: 164.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 306.7±42.0 °C(Predicted)
• pka: 2.55±0.20(Predicted)

Additional information on 3-Chlorooxane-3-carboxylic acid

3-Chlorooxane-3-carboxylic Acid (CAS No. 1503532-25-9): An Overview of Its Structure, Properties, and Applications

3-Chlorooxane-3-carboxylic acid (CAS No. 1503532-25-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by a cyclic structure with a chlorine atom and a carboxylic acid group, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 3-chlorooxane-3-carboxylic acid is C₆H₉ClO₃, and its molecular weight is approximately 168.58 g/mol. The compound exists as a white crystalline solid at room temperature and has a melting point of around 140-142°C. Its solubility in water is moderate, and it is more soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

In terms of its chemical properties, 3-chlorooxane-3-carboxylic acid exhibits typical behavior of carboxylic acids and halogenated compounds. It can undergo various reactions such as esterification, amidation, and nucleophilic substitution. The presence of the chlorine atom on the cyclohexane ring makes it an excellent leaving group, facilitating reactions that involve the formation of new carbon-heteroatom bonds.

Recent research has focused on the potential applications of 3-chlorooxane-3-carboxylic acid in pharmaceutical development. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as a building block for the synthesis of novel antiviral agents. The researchers found that derivatives of 3-chlorooxane-3-carboxylic acid showed promising activity against several viral strains, including influenza and herpes simplex virus (HSV). This finding highlights the compound's potential as a lead molecule for further drug discovery efforts.

Beyond pharmaceuticals, 3-chlorooxane-3-carboxylic acid has also been investigated for its use in materials science. A study published in the Journal of Polymer Science demonstrated that this compound can be polymerized to form novel polymeric materials with unique properties. These materials exhibited enhanced thermal stability and mechanical strength, making them suitable for applications in advanced composites and coatings.

In the field of chemical synthesis, 3-chlorooxane-3-carboxylic acid serves as a versatile intermediate for the preparation of complex organic molecules. Its reactivity and functional group diversity allow chemists to design and synthesize a wide range of compounds with tailored properties. For example, researchers at the University of California, Berkeley, used this compound to develop new catalysts for asymmetric synthesis, which are crucial for producing enantiomerically pure pharmaceuticals.

The environmental impact of 3-chlorooxane-3-carboxylic acid has also been studied to ensure its safe use in industrial processes. A comprehensive environmental risk assessment conducted by the European Chemicals Agency (ECHA) concluded that the compound does not pose significant risks to human health or the environment when used under controlled conditions. However, proper handling and disposal practices are recommended to minimize any potential hazards.

In conclusion, 3-chlorooxane-3-carboxylic acid (CAS No. 1503532-25-9) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and properties of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.